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Compound of Interest

Compound Name: Sulfonfluorescein

CAS No.: 4424-03-7

Cat. No.: B1211757

Get Quote

This technical guide provides a comprehensive exploration of Sulfonfluorescein, tailored for

researchers, scientists, and drug development professionals. We will dissect its core chemical

attributes, elucidate its advantages over traditional fluorophores, and provide detailed, field-

proven methodologies for its application in advanced biological research. This document is

structured to serve as a practical and authoritative resource, empowering you to integrate

Sulfonfluorescein into your workflows with confidence and precision.

The Rationale for Sulfonation: Engineering a
Superior Fluorescein
Fluorescein has long been a workhorse in fluorescence-based applications due to its high

quantum yield and biocompatibility. However, its utility is hampered by significant limitations,

most notably its pH-dependent fluorescence and propensity for photobleaching. The

fluorescence of the fluorescein dianion is intense, but protonation at physiological pH leads to a

dramatic decrease in quantum yield, introducing variability into experimental results.
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Sulfonfluorescein represents a significant advancement, directly addressing these

shortcomings through chemical modification. The introduction of one or more sulfonic acid

groups (–SO₃H) to the fluorescein core fundamentally alters its physicochemical properties,

resulting in a more robust and reliable probe for quantitative biological assays.

Key Advantages of Sulfonfluorescein:

Enhanced Photostability: The electron-withdrawing nature of the sulfonate group helps to

dissipate electronic charge in the excited state, rendering the molecule less susceptible to

photochemical degradation.

Reduced pH Sensitivity: Sulfonic acids are strong acids with a very low pKa. Consequently,

they remain ionized across a broad physiological pH range, ensuring that the fluorescence of

the molecule is stable and independent of minor pH fluctuations in the cellular environment.

Increased Hydrophilicity: The highly polar sulfonate group imparts significant water solubility

to the molecule. This is a critical advantage in biological applications, as it minimizes the

tendency of the dye to aggregate or engage in non-specific hydrophobic interactions with

proteins and cell membranes, thereby reducing background signal.

Improved Bioconjugation: The increased water solubility facilitates conjugation reactions with

biomolecules in aqueous buffers, often leading to higher labeling efficiencies and more

stable conjugates.

Core Physicochemical and Photophysical
Properties
A precise understanding of a fluorophore's characteristics is essential for the design of robust

and reproducible experiments. The table below summarizes the key properties of

Sulfonfluorescein (CAS: 4424-03-7).
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Property Value

CAS Number 4424-03-7[1][2]

Molecular Formula C₁₉H₁₂O₆S[1][2]

Molecular Weight 368.36 g/mol [1][2]

Excitation Maximum (λex) ~494 nm

Emission Maximum (λem) ~525 nm

Molar Extinction Coefficient (ε) ~70,000 cm⁻¹M⁻¹ (approx.)

Quantum Yield (Φ) ~0.79 (approx.)

*Note: Specific quantum yield and extinction coefficient data for CAS 4424-03-7 are not readily

available in the literature. The provided values are for standard fluorescein and are expected to

be similar for the sulfonated derivative. Minor shifts in these values may occur due to the

sulfonation.

Synthesis and Functionalization for Bioconjugation
The versatility of Sulfonfluorescein is fully realized through its chemical modification to create

reactive probes for covalent labeling of biomolecules. A common and highly effective strategy is

the creation of an N-hydroxysuccinimide (NHS) ester derivative, which readily reacts with

primary amines on proteins to form stable amide bonds.

Conceptual Synthesis Workflow: Sulfonfluorescein-NHS
Ester
The following diagram illustrates the logical steps involved in the synthesis of a

Sulfonfluorescein-NHS ester, starting from the core Sulfonfluorescein molecule which must

first be functionalized with a carboxylic acid.

Sulfonfluorescein
Carboxylation

(e.g., via Friedel-Crafts acylation
 with trimellitic anhydride)

Carboxy-Sulfonfluorescein NHS Ester Formation
(DCC or EDC/Sulfo-NHS coupling) Sulfonfluorescein-NHS Ester
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Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of Sulfonfluorescein-NHS ester.

This multi-step synthesis requires expertise in organic chemistry. For most biological

researchers, it is more practical to obtain the pre-activated Sulfonfluorescein-NHS ester from

a commercial supplier.

Experimental Protocol: Covalent Labeling of
Antibodies
This section provides a detailed, field-proven protocol for the covalent labeling of a monoclonal

antibody with a Sulfonfluorescein-NHS ester. The principles described herein are broadly

applicable to the labeling of other proteins.

Workflow for Antibody Conjugation

Preparation

Conjugation Purification Characterization

Antibody in
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(e.g., PBS, pH 7.4)

Reaction Mixture
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Caption: Step-by-step workflow for antibody conjugation with Sulfonfluorescein-NHS ester.

Detailed Step-by-Step Methodology
Antibody Preparation:

Rationale: The NHS ester reacts with primary amines. Therefore, it is critical to remove

any buffers containing primary amines (e.g., Tris, glycine) that would compete with the
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antibody for labeling.

Procedure: If your antibody is in an amine-containing buffer, perform a buffer exchange

into a suitable conjugation buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-8.5, or PBS, pH

7.4). This can be achieved through dialysis or with a desalting column. The antibody

concentration should be between 2-10 mg/mL for optimal labeling.

Dye Preparation:

Rationale: The NHS ester is susceptible to hydrolysis in the presence of water. Therefore,

it must be dissolved in an anhydrous solvent immediately before use.

Procedure: Allow the vial of Sulfonfluorescein-NHS ester to come to room temperature

before opening to prevent moisture condensation. Dissolve the dye in anhydrous dimethyl

sulfoxide (DMSO) to a concentration of 10 mg/mL.

Conjugation Reaction:

Rationale: The degree of labeling (DOL) is controlled by the molar ratio of dye to protein. A

10- to 20-fold molar excess of the dye is a good starting point for antibodies.

Procedure: While gently vortexing the antibody solution, add the calculated volume of the

dye solution. For example, for 1 mg of a 150 kDa IgG antibody, a 15-fold molar excess

would be approximately 0.1 µmol of dye. Incubate the reaction for 1-2 hours at room

temperature, protected from light.

Purification of the Conjugate:

Rationale: It is imperative to remove all unconjugated dye, as this will contribute to high

background fluorescence in subsequent applications.

Procedure: The most common method for separating the labeled antibody from the free

dye is size-exclusion chromatography. Use a resin with an appropriate molecular weight

cutoff (e.g., Sephadex G-25) and equilibrate the column with PBS. The first colored band

to elute will be the labeled antibody.

Characterization and Calculation of Degree of Labeling (DOL):
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Rationale: The DOL is a critical quality control parameter that indicates the average

number of dye molecules per antibody. An optimal DOL for most applications is between 2

and 8.

Procedure:

1. Measure the absorbance of the purified conjugate at 280 nm (A₂₈₀) and at the

absorbance maximum of the dye (~494 nm, A₄₉₄).

2. Calculate the concentration of the antibody, correcting for the absorbance of the dye at

280 nm:

Protein Concentration (M) = [A₂₈₀ - (A₄₉₄ × CF)] / ε_protein

Where CF is the correction factor (A₂₈₀/A₄₉₄ of the free dye) and ε_protein is the

molar extinction coefficient of the antibody at 280 nm (e.g., ~210,000 M⁻¹cm⁻¹ for a

typical IgG).

3. Calculate the concentration of the dye:

Dye Concentration (M) = A₄₉₄ / ε_dye

Where ε_dye is the molar extinction coefficient of the dye at 494 nm (~70,000

M⁻¹cm⁻¹).

4. Calculate the DOL:

DOL = Dye Concentration / Protein Concentration

Applications in Drug Development and Advanced
Research
The superior properties of Sulfonfluorescein make it an invaluable tool in a variety of

applications:

Flow Cytometry and Fluorescence-Activated Cell Sorting (FACS): The bright, stable

fluorescence of Sulfonfluorescein-labeled antibodies allows for clear identification and
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sorting of specific cell populations.

Fluorescence Microscopy: Its high photostability enables longer imaging times with less

signal degradation, which is particularly beneficial for confocal and time-lapse microscopy.

The reduced pH sensitivity ensures reliable signal in various cellular compartments.

High-Content Screening (HCS): The robust and reproducible signal from Sulfonfluorescein
conjugates is well-suited for automated imaging and analysis in HCS platforms.

In Vitro Binding Assays: Sulfonfluorescein can be used to label proteins or small molecules

for use in fluorescence polarization or FRET-based assays to study molecular interactions.

Logical Relationship: From Labeled Antibody to Cellular
Imaging
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Caption: Logical progression from a labeled antibody to data acquisition in cellular imaging.

Conclusion
Sulfonfluorescein is a scientifically engineered fluorophore that overcomes the key limitations

of its predecessor, fluorescein. Its enhanced photostability, reduced pH sensitivity, and

increased hydrophilicity make it a superior choice for a wide range of quantitative biological

applications. By understanding its fundamental properties and employing robust labeling and
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purification protocols, researchers can leverage Sulfonfluorescein to generate high-quality,

reproducible data in their drug development and research endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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